molecular formula C9H16O B13264380 4-Cyclopropyl-2,2-dimethylbutanal

4-Cyclopropyl-2,2-dimethylbutanal

Cat. No.: B13264380
M. Wt: 140.22 g/mol
InChI Key: FPRCNTKGJAAAGU-UHFFFAOYSA-N
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Description

4-Cyclopropyl-2,2-dimethylbutanal (C₉H₁₆O) is an aldehyde derivative featuring a cyclopropyl substituent at the fourth carbon and two methyl groups at the second carbon of the butanal backbone. Aldehydes like this are typically reactive intermediates in organic synthesis, particularly in pharmaceuticals and agrochemicals, due to their ability to undergo nucleophilic additions or oxidation-reduction reactions. The cyclopropyl group may confer unique steric and electronic effects, influencing stability and reactivity .

Properties

Molecular Formula

C9H16O

Molecular Weight

140.22 g/mol

IUPAC Name

4-cyclopropyl-2,2-dimethylbutanal

InChI

InChI=1S/C9H16O/c1-9(2,7-10)6-5-8-3-4-8/h7-8H,3-6H2,1-2H3

InChI Key

FPRCNTKGJAAAGU-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CCC1CC1)C=O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropyl-2,2-dimethylbutanal can be achieved through several methods. One common approach involves the reaction of cyclopropylmethyl magnesium bromide with 2,2-dimethylbutanal under controlled conditions. This Grignard reaction typically requires anhydrous conditions and a suitable solvent like diethyl ether or tetrahydrofuran.

Industrial Production Methods

On an industrial scale, the production of 4-Cyclopropyl-2,2-dimethylbutanal may involve the catalytic hydrogenation of cyclopropyl ketones followed by oxidation. The choice of catalysts and reaction conditions can significantly influence the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropyl-2,2-dimethylbutanal undergoes various chemical reactions, including:

    Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

    Reduction: Reduction of the aldehyde group yields the corresponding alcohol.

    Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the cyclopropyl ring.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

    Substitution: Nucleophiles like hydroxide ions (OH-) or amines can be employed under basic conditions.

Major Products Formed

    Oxidation: 4-Cyclopropyl-2,2-dimethylbutanoic acid.

    Reduction: 4-Cyclopropyl-2,2-dimethylbutanol.

    Substitution: Various substituted cyclopropyl derivatives depending on the nucleophile used.

Scientific Research Applications

4-Cyclopropyl-2,2-dimethylbutanal has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

    Biology: The compound is studied for its potential biological activity and interactions with enzymes.

    Medicine: Research is ongoing to explore its potential as a precursor for pharmaceutical compounds.

    Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 4-Cyclopropyl-2,2-dimethylbutanal exerts its effects involves interactions with molecular targets such as enzymes and receptors. The cyclopropyl group can influence the compound’s binding affinity and specificity, while the aldehyde group can participate in various biochemical reactions. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 4-Cyclopropyl-2,2-dimethylbutanal with structurally related compounds from the evidence, focusing on molecular features, physicochemical properties, and applications.

Functional Group and Reactivity

  • 4-Cyclopropyl-2,2-dimethylbutanal : The aldehyde group (-CHO) at the terminal carbon makes it highly reactive in nucleophilic additions (e.g., Grignard reactions) and prone to oxidation. The cyclopropyl group may enhance ring strain, increasing susceptibility to ring-opening reactions under specific conditions.
  • Methyl 4-Cyclopropyl-2,4-dioxobutanoate (C₈H₁₀O₄): Contains two ketone groups (dioxo) and an ester, rendering it less reactive toward nucleophiles compared to aldehydes. Its reactivity is dominated by keto-enol tautomerism and ester hydrolysis .
  • Ethyl 4-Cyclopropyl-2,4-dioxobutanoate (C₉H₁₂O₄): Similar to the methyl ester but with an ethyl group, slightly increasing lipophilicity and altering solubility profiles .

Physicochemical Properties

Property 4-Cyclopropyl-2,2-dimethylbutanal (Hypothetical) Methyl 4-Cyclopropyl-2,4-dioxobutanoate Ethyl 4-Cyclopropyl-2,4-dioxobutanoate
Molecular Formula C₉H₁₆O C₈H₁₀O₄ C₉H₁₂O₄
Molecular Weight 140.23 g/mol 170.16 g/mol 184.19 g/mol
Boiling Point ~180–200°C (estimated) 210–212°C Not reported
Density ~0.85–0.90 g/cm³ (estimated) 1.185 g/mL Not reported
Key Functional Group Aldehyde Ester + Dioxo Ester + Dioxo

Research Findings and Limitations

  • Knowledge Gaps: Experimental data on the target compound’s spectral properties (e.g., NMR, IR) and exact synthetic protocols are absent in the evidence, necessitating further study.

Biological Activity

4-Cyclopropyl-2,2-dimethylbutanal is an organic compound with significant potential in various fields, particularly in medicinal chemistry and biological research. This article reviews its biological activity, synthesis methods, and relevant studies that highlight its applications.

  • Molecular Formula : C9H16O
  • Molecular Weight : 140.22 g/mol
  • IUPAC Name : 4-cyclopropyl-2,2-dimethylbutanal
  • Canonical SMILES : CC(C)(CCC1CC1)C=O

The presence of the cyclopropyl group introduces unique steric and electronic properties that influence the compound's reactivity and biological interactions.

Biological Activity Overview

4-Cyclopropyl-2,2-dimethylbutanal has been studied for its interactions with various biological systems. Its aldehyde functional group allows it to participate in numerous biochemical reactions, making it a candidate for further exploration in pharmacology.

The biological activity of this compound primarily involves interactions with enzymes and receptors. The cyclopropyl moiety can enhance binding affinity due to its unique structural characteristics, while the aldehyde group may facilitate nucleophilic attack in enzymatic reactions.

Research Findings

Several studies have investigated the biological properties of 4-Cyclopropyl-2,2-dimethylbutanal:

  • Antioxidant Activity : Research has indicated that compounds related to 4-Cyclopropyl-2,2-dimethylbutanal exhibit moderate to high antioxidant activity. This property is crucial for combating oxidative stress in biological systems .
  • Antibacterial Properties : Related compounds have demonstrated antibacterial activity against Gram-positive bacteria. This suggests potential applications in developing new antibacterial agents .
  • Enzyme Interactions : Studies have shown that the compound can interact with specific enzymes, potentially modulating their activity. This interaction is valuable for designing enzyme inhibitors or activators in therapeutic contexts.

Case Study 1: Antioxidant Evaluation

In a study evaluating the antioxidant properties of cyclopropyl-containing compounds, derivatives of 4-Cyclopropyl-2,2-dimethylbutanal were tested using DPPH and ABTS assays. The results indicated that these compounds exhibit a significant capacity to scavenge free radicals, supporting their potential use as antioxidants in pharmaceutical formulations .

Case Study 2: Antibacterial Assessment

Another study focused on synthesizing derivatives of 4-Cyclopropyl-2,2-dimethylbutanal and assessing their antibacterial activity. The synthesized compounds were tested against various bacterial strains, revealing promising results against Staphylococcus aureus and Streptococcus pneumoniae. The structure-activity relationship suggested that modifications on the cyclopropyl ring could enhance antibacterial efficacy .

Synthetic Routes

The synthesis of 4-Cyclopropyl-2,2-dimethylbutanal typically involves:

  • Grignard Reaction : Reacting cyclopropylmethyl magnesium bromide with 2,2-dimethylbutanal under anhydrous conditions.
  • Catalytic Hydrogenation : Industrially produced via hydrogenation of cyclopropyl ketones followed by oxidation.

Comparative Analysis

To understand the uniqueness of 4-Cyclopropyl-2,2-dimethylbutanal, it is helpful to compare it with similar compounds:

Compound NameStructural FeaturesBiological Activity
2,2-Dimethylbutanal Lacks cyclopropyl groupLimited biological activity
Cyclopropylacetaldehyde Simpler structureModerate reactivity
4-Cyclopropyl-2-methylbutanal One less methyl groupVariable activity

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